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Compound of Interest

Fluorescent Red Mega 485 NHS-
Compound Name:
ester

Cat. No.: B1443689

Essential Safety and Handling Guide for
Fluorescent Red Mega 485 NHS-ester

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of Fluorescent Red Mega 485 NHS-ester. Adherence to these guidelines is essential
for ensuring personnel safety and minimizing environmental impact in research and drug
development settings.

Hazard Identification and Safety Precautions

Fluorescent Red Mega 485 NHS-ester is an amine-reactive fluorescent label. The primary
hazards associated with this compound are related to its reactive nature and potential for eye
damage.

Signal Word: Danger
Hazard Pictogram:

» GHSO05: Corrosion
Hazard Statements:

e H318: Causes serious eye damage.[1]
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e H315: Causes skin irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]
o P280: Wear protective gloves/ eye protection/ face protection.[1]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

e P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/ doctor.[1]

e P332 + P313: If skin irritation occurs: Get medical advice/ attention.[1]
e P362: Take off contaminated clothing and wash before reuse.[1]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the primary defense against exposure. The
following table summarizes the required PPE for handling Fluorescent Red Mega 485 NHS-
ester.
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PPE Category Item Specifications and Usage

Must be ANSI Z87.1 compliant

and provide a complete seal
Eye and Face Protection Safety Goggles around the eyes to protect

against dust particles and

splashes.[2]

To be worn in conjunction with
safety goggles, especially
when handling larger

Face Shield
quantities or when there is a
significant risk of splashing or
dust generation.[2]
Double-gloving is
recommended. Nitrile provides
good chemical resistance.
Hand Protection Nitrile Gloves ]
Regularly inspect gloves for
any signs of degradation or
punctures.[2]
A NIOSH-approved respirator
is recommended when
handling the powdered form of
Respiratory Protection N95 or P100 Respirator the dye to prevent inhalation of
airborne particles.[2] A proper
fit test is mandatory before
use.
A full-length lab coat,
] ] preferably with elastic cuffs,
Protective Clothing Laboratory Coat
should be worn to protect
against skin contact.
Required at all times in the
Closed-toe Shoes laboratory to protect feet from

spills.[2]
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Handling and Storage Protocols

Storage:
o Store at -20°C in a dry environment.[3]

» Keep the container tightly sealed to prevent moisture contamination, which can lead to
hydrolysis of the NHS-ester.[4][5][6]

» Before opening, allow the vial to equilibrate to room temperature to prevent condensation.[4]

[5]

o For frequent use, consider aliquoting the stock solution to minimize freeze-thaw cycles and
moisture exposure.[4]

Handling (Weighing and Dissolving): NHS-esters are sensitive to moisture and should be
handled in a controlled environment.

» Area Preparation: Designate a specific work area, preferably within a chemical fume hood or
a glove box, to minimize air exposure. Cover the work surface with disposable bench paper.

[2]

o Equilibration: Allow the vial of Fluorescent Red Mega 485 NHS-ester to warm to room
temperature before opening.[4][5]

o PPE: Don all required PPE as specified in the table above.

» Weighing: Carefully transfer the desired amount of the powdered dye to a weigh boat using a
clean spatula.

» Dissolution: Dissolve the NHS-ester in an anhydrous solvent such as Dimethylformamide
(DMF) or Dimethyl sulfoxide (DMSO) immediately before use.[7][8] Ensure the solvent is of
high quality and free of amines.[7]

Disposal Plan

All waste generated from the use of Fluorescent Red Mega 485 NHS-ester should be treated
as chemical waste.
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Waste Type

Disposal Procedure

Unused or Expired Solid Product

* Do not dispose of in regular trash.[9] * Collect
the original vial in a designated hazardous
chemical waste container.[9] * Label the
container clearly with "Hazardous Waste" and

the chemical name.[9]

Aqueous Solutions from Labeling Reactions

* Quench the reactive NHS-ester by ensuring
the pH is between 7 and 8.5 and allowing it to
stand for several hours to facilitate hydrolysis.[9]
* Collect the quenched solution in a designated
aqueous hazardous waste container.[9] * Do not
dispose of down the drain without explicit
permission from your institution's Environmental
Health and Safety (EHS) department.[9]

Contaminated Labware (pipette tips, tubes,

gloves, etc.)

* Collect all solid materials that have come into
contact with the dye in a designated solid

hazardous waste container.[9]

Experimental Workflow

The following diagram illustrates a safe and effective workflow for handling and using

Fluorescent Red Mega 485 NHS-ester for bioconjugation.
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Caption: Workflow for Safe Handling of Fluorescent Red Mega 485 NHS-ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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